2-(2-chloro-1H-benzimidazol-1-yl)-N-cyclohexylacetamide

• Molecular Formula: C15H18ClN3O
• Molecular Weight: 291.77 g/mol
• IUPAC Name: 2-(2-chlorobenzimidazol-1-yl)-N-cyclohexylacetamide
• InChI: InChI=1S/C15H18ClN3O/c16-15-18-12-8-4-5-9-13(12)19(15)10-14(20)17-11-6-2-1-3-7-11/h4-5,8-9,11H,1-3,6-7,10H2,(H,17,20)
• InChI Key: YFGJEEVXFHQGMZ-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)NC(=O)CN2C3=CC=CC=C3N=C2Cl

Description

2-(2-chloro-1H-benzimidazol-1-yl)-N-cyclohexylacetamide is a chemical compound that has gained significant attention in scientific research due to its potential as an antitumor agent. This compound belongs to the class of benzimidazole derivatives, which have shown promising results in the development of new drugs for cancer treatment.

Mechanism of Action

The mechanism of action of 2-(2-chloro-1H-benzimidazol-1-yl)-N-cyclohexylacetamide is not fully understood. However, studies have suggested that this compound induces apoptosis (programmed cell death) in cancer cells by targeting the mitochondria and disrupting the mitochondrial membrane potential. This leads to the release of cytochrome c, which activates caspase enzymes and triggers the apoptotic pathway.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(2-chloro-1H-benzimidazol-1-yl)-N-cyclohexylacetamide are still being studied. However, studies have shown that this compound has low toxicity towards normal cells and tissues, indicating its potential as a safe and effective antitumor agent. Additionally, this compound has shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(2-chloro-1H-benzimidazol-1-yl)-N-cyclohexylacetamide in lab experiments is its potent cytotoxic activity against various cancer cell lines. This makes it a valuable tool for studying the mechanisms of cancer cell growth and proliferation. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 2-(2-chloro-1H-benzimidazol-1-yl)-N-cyclohexylacetamide. One direction is to further investigate the mechanism of action of this compound and its potential as a therapeutic agent for cancer treatment. Another direction is to explore the use of this compound in combination with other anticancer drugs to enhance its efficacy. Additionally, studies can be conducted to determine the pharmacokinetics and pharmacodynamics of this compound in vivo and its potential for clinical use.

Synthesis Methods

The synthesis of 2-(2-chloro-1H-benzimidazol-1-yl)-N-cyclohexylacetamide involves the reaction of 2-chlorobenzimidazole with cyclohexylamine and acetic anhydride. The reaction takes place in the presence of a catalyst such as triethylamine or pyridine. The resulting product is then purified using various techniques such as recrystallization or column chromatography. The purity of the compound is determined using techniques such as thin-layer chromatography or high-performance liquid chromatography.

Scientific Research Applications

2-(2-chloro-1H-benzimidazol-1-yl)-N-cyclohexylacetamide has been extensively studied for its potential as an antitumor agent. In vitro studies have shown that this compound has potent cytotoxic activity against various cancer cell lines, including breast, lung, colon, and liver cancer cells. In vivo studies using animal models have also shown promising results in inhibiting tumor growth and increasing survival rates.